1-((2,5-diethoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

• IUPAC Name: 1-(2,5-diethoxy-4-methylphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• InChI: InChI=1S/C20H24N2O4S/c1-4-25-17-14-19(18(26-5-2)13-15(17)3)27(23,24)22-12-11-21-20(22)16-9-7-6-8-10-16/h6-10,13-14H,4-5,11-12H2,1-3H3
• InChI Key: WGGGTXJLDFCNBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C)OCC)S(=O)(=O)N2CCN=C2C3=CC=CC=C3
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

The compound is a type of organic compound known as an imidazole, which is a planar five-membered ring. It is composed of two nitrogen atoms and three carbon atoms. It is a part of many important biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound are not available in the sources I found.

Scientific Research Applications

Coordination with Metal Complexes

1-((2,5-diethoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole has shown potential in the synthesis and structural characterization of metal complexes. In a study, compounds L1 and L2 were synthesized and characterized. L1, in particular, demonstrated the ability to interact with a nickel center, leading to the formation of various nickel complexes. These complexes were characterized through elemental analysis, IR spectroscopy, magnetic measurements, and single X-ray diffraction studies. Such interactions and coordination with metal centers are crucial in understanding and developing new materials and catalysts in chemistry (Bermejo et al., 2000).

Inhibitory and Analgesic Potential

The compound has been part of a study focused on synthesizing and evaluating 4,5-diaryl-2-(substituted thio)-1H-imidazoles as anti-inflammatory and analgesic agents. Some of these compounds were found to be more potent than standard drugs like phenylbutazone and indomethacin. The structure-activity relationships within this study provide insights into how structural modifications of the imidazole compounds can influence their biological activities, offering a pathway for the development of new therapeutic agents (Sharpe et al., 1985).

Synthesis and Characterization of Imidazole Derivatives

The compound is involved in the synthesis and characterization of a range of imidazole derivatives. These derivatives hold significant potential in various fields, including medicinal chemistry and material science. The study of their structure, synthesis, and properties helps in expanding our understanding of these compounds and their applications (Sousa et al., 2001).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. The specific mechanism of action for this compound is not available in the sources I found.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. The specific safety and hazards of this compound are not available in the sources I found.

Future Directions

The future directions for research on this compound are not available in the sources I found.